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Compound of Interest

Compound Name: Ethyltrimethylammonium chloride

Cat. No.: B1203266 Get Quote

An In-depth Technical Guide to Ethyltrimethylammonium Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyltrimethylammonium
chloride, a quaternary ammonium compound with diverse applications in research and

industry. This document details its chemical identity, synthesis protocols, and key applications,

with a focus on its antimicrobial properties and use in polymer chemistry.

Chemical Identification
Ethyltrimethylammonium chloride is a cationic surfactant. Below are its key identifiers.

Identifier Value Reference

CAS Number 27697-51-4 [1][2][3]

IUPAC Name
ethyl(trimethyl)azanium;chlorid

e
[1][2]

Molecular Formula C5H14ClN [1][2]

Molecular Weight 123.62 g/mol [1][2]
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The synthesis of ethyltrimethylammonium chloride can be achieved through several

methods. The two primary approaches are direct alkylation and a two-step process involving

transesterification followed by quaternization.[1]

Experimental Protocol: Direct Alkylation
This method involves the reaction of trimethylamine with an ethylating agent, such as ethyl

bromide or ethyl iodide, in an aqueous solution. The simplified reaction is as follows:

(CH₃)₃N + CH₃CH₂X → [CH₃CH₂N(CH₃)₃]⁺X⁻ (where X = Br or I)

The resulting halide salt can then be converted to the chloride salt through ion exchange.

Experimental Protocol: Transesterification and
Quaternization
A more complex method yields a high-purity product and involves two main stages.[1]

Step 1: Transesterification

This step involves the reaction of a (meth)acrylate ester with 2-chloroethanol. This reaction is

conducted in the presence of a catalyst and a polymerization inhibitor.[4] Small molecule

alcohols produced during the reaction are removed by distillation to drive the reaction to

completion.[1] The resulting product is (meth)acrylic acid chlorohydrin ester.[4]

Step 2: Quaternization

The (meth)acrylic acid chlorohydrin ester is then reacted with an aqueous solution of

trimethylamine.[4] This reaction is carried out under normal pressure and is catalyzed by a

basic anion exchange resin, which also acts as a polymerization inhibitor.[1][4] The reaction

temperature is maintained between 40-65°C.[4] After the reaction is complete, water is

removed by vacuum distillation, and the final product is dried under vacuum at 80°C to yield

ethyltrimethylammonium chloride with a purity of over 98%.[4]
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Caption: Workflow for the synthesis of ethyltrimethylammonium chloride.

Applications in Research and Drug Development
Ethyltrimethylammonium chloride and its derivatives have several applications, primarily

stemming from their cationic nature and antimicrobial properties.
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Application Area Description References

Antimicrobial Agents

The cationic nature of the

molecule allows it to interact

with and disrupt the negatively

charged cell membranes of

bacteria and fungi, leading to

cell lysis. It has shown efficacy

against pathogens such as

Streptococcus mutans.

[2][5][6]

Polymer Chemistry

It serves as a monomer in the

synthesis of functional

polymers and hydrogels.

These polymers are used in

various applications, including

water treatment as flocculants

and in the development of

adhesives with improved

mechanical and antibacterial

properties.

[2][5]

Drug Delivery Systems

Hydrogels synthesized from its

derivatives can encapsulate

therapeutic agents, allowing

for controlled release. This is

particularly explored in the

development of novel drug

delivery systems.

[2][7]

Biomedical Devices

It is used in the fabrication of

scaffolds for bone tissue

engineering to enhance cell

adhesion and proliferation. It is

also used to modify the

surface chemistry of materials

for improved performance in

applications like

chromatography.
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Mechanism of Action and Signaling Pathways
The primary mechanism of action for the antimicrobial activity of ethyltrimethylammonium
chloride is the electrostatic interaction between the positively charged quaternary ammonium

group and the negatively charged components of bacterial cell surfaces.[2] This interaction

leads to the disruption of the cytoplasmic membrane, causing leakage of intracellular

components and ultimately bacterial death.[2][6]

It is important to note that while the chloride ion (Cl⁻) itself is a known signaling ion that can

modulate the activity of various proteins and influence cellular homeostasis, there is currently

no specific evidence detailing signaling pathways directly activated by the

ethyltrimethylammonium cation.[8][9] The biological effects of ethyltrimethylammonium
chloride are predominantly attributed to its properties as a cationic surfactant and its ability to

disrupt cell membranes.
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Caption: Mechanism of antimicrobial action of ethyltrimethylammonium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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